Cas no 1401668-15-2 (N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-N-methyl-acetamide)

• Product Name: N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-N-methyl-acetamide
• CAS No: 1401668-15-2
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 2163016
• Update Time: 2025-11-06

N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(r)-1-((s)-2-amino-3-methyl-butyryl)-piperidin-3-yl]-n-methyl-acetamide
• N-((R)-1-((S)-2-Amino-3-methylbutanoyl)piperidin-3-yl)-N-methylacetamide
• AM97888
• N-[(R)-1-((S)-2-Amino-3-methylbutyryl)piperidin-3-yl]-N-methylacetamide
• N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-N-methyl-acetamide

• Inchi： 1S/C13H25N3O2/c1-9(2)12(14)13(18)16-7-5-6-11(8-16)15(4)10(3)17/h9,11-12H,5-8,14H2,1-4H3/t11-,12+/m1/s1
• InChI Key： UKJBYVQEHLFVTB-NEPJUHHUSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC[C@H](C1)N(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-N-methyl-acetamide

N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-N-methyl-acetamide: A Comprehensive Overview

The compound with CAS No. 1401668-15-2, known as N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-N-methyl-acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a piperidine ring, an amino acid-derived side chain, and an acetamide group. Its stereochemistry is defined by the (R) and (S) configurations at specific chiral centers, which play a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of chiral compounds like this one in drug discovery. The stereochemistry of such molecules can significantly influence their interactions with biological targets, making them promising candidates for therapeutic agents. For instance, research has shown that the (R) configuration at the piperidine nitrogen enhances the compound's ability to bind to specific receptors, potentially leading to improved efficacy in treating various diseases.

The synthesis of N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-N-methyl-acetamide involves a multi-step process that combines principles of organic chemistry and stereochemistry. Key steps include the formation of the piperidine ring through ring-closing reactions, followed by the introduction of the amino acid side chain via peptide bond formation. The final step involves the acetylation of the amine group to form the acetamide moiety. This synthesis pathway has been optimized in recent years to improve yield and stereoselectivity, making it more feasible for large-scale production.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential enzyme inhibitor, particularly targeting kinases involved in cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes with high specificity, suggesting its potential as a therapeutic agent for conditions such as cancer and inflammatory diseases.

Additionally, this compound has been explored for its role in neuroscience research. Its interaction with neurotransmitter systems has been studied, revealing potential applications in treating neurodegenerative disorders such as Alzheimer's disease. Recent advancements in computational chemistry have allowed researchers to model the compound's interactions with neuronal receptors, providing deeper insights into its mechanism of action.

The structural features of N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-N-methyl-acetamide also make it a valuable tool in chemical biology. Its piperidine ring provides a rigid framework that can be modified to create derivatives with diverse functionalities. This versatility has led to its use as a building block in constructing more complex molecules for drug discovery programs.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods have provided detailed information about its molecular structure and stereochemistry, ensuring its purity and consistency for research purposes.

In conclusion, N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yll-N-methyl-acetamide is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with advancements in synthetic and analytical chemistry, positions it as a valuable asset in both academic research and industrial applications.